Cas no 185050-29-7 (3-Cyano-4-methoxycarbonylbenzoate)

• Product Name: 3-Cyano-4-methoxycarbonylbenzoate
• CAS No: 185050-29-7
• MF: C₁₀H₆NO₄
• MW: 204.158942699432
• CID: 4709073
• Update Time: 2023-08-15

3-Cyano-4-methoxycarbonylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-cyano-, 1-methyl ester
• 3-Cyano-4-methoxycarbonylbenzoate

• Inchi： 1S/C10H7NO4/c1-15-10(14)8-3-2-6(9(12)13)4-7(8)5-11/h2-4H,1H3,(H,12,13)/p-1
• InChI Key： VOEFMBHXFPHLCO-UHFFFAOYSA-M
• SMILES： O(C)C(C1C=CC(C(=O)[O-])=CC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 2.7
• Topological Polar Surface Area: 90.2